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Compound of Interest

Compound Name: 3-Nitrophthalic-D3 acid

Cat. No.: B12394149

Get Quote

Deuterated 3-nitrophthalic acid (3-Nitrophthalic acid-d3) is a high-value stable isotope primarily

utilized as an internal standard (IS) in the quantitative analysis of nitro-polycyclic aromatic

hydrocarbons (nitro-PAHs) and phthalate metabolites via LC-MS/MS. Its value lies in its ability

to correct for matrix effects and ionization suppression during the trace analysis of biological

and environmental samples.

Price Analysis: The "Per Gram" Fallacy
While non-deuterated 3-nitrophthalic acid is an industrial commodity (~

0.05/g in bulk), the deuterated isotopologue is a specialized research chemical sold almost
exclusively in milligram quantities.

Estimated Market Pricing (2025/2026):

Catalog Price: ~$250 – $450 per 10 mg.

Extrapolated Price Per Gram: $25,000 – $45,000/g.

Custom Synthesis: Bulk orders (>1 g) typically require a custom synthesis contract,

potentially lowering the unit cost to ~$5,000 – $8,000/g depending on the current market

price of the precursor, Phthalic Anhydride-d4.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12394149#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394149?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cost Drivers
The exorbitant price differential is driven by three technical factors:

Precursor Cost: The synthesis begins with Phthalic Anhydride-d4 or Phthalic Acid-d4, which

itself retails for approximately

200 per gram.

Isomeric Yield Loss: Nitration of phthalic acid yields a mixture of 3-nitro and 4-nitro isomers.

The 4-nitro isomer is often the major product (or formed in nearly equal amounts),

necessitating a difficult separation that discards ~50-60% of the expensive deuterated

material.

Purification Labor: Achieving >98% isomeric purity requires fractional crystallization or

preparative HPLC, labor-intensive processes that drive up the final cost.

Part 2: Synthesis & Manufacturing Workflow
The synthesis of 3-Nitrophthalic acid-d3 follows a classic electrophilic aromatic substitution

pathway, modified for isotopic conservation.

Reaction Mechanism
The nitration of Phthalic Anhydride-d4 involves the generation of a nitronium ion (

) from fuming nitric acid in sulfuric acid. The deuterium atoms on the aromatic ring remain
intact, but the directing effects of the anhydride/acid groups lead to a mixture of products.

Key Reaction Parameters:

Reagents: Phthalic Anhydride-d4 (CAS: 87976-26-9 for acid form), Fuming

, Conc.

.

Temperature: Controlled at 80–100°C.

Isomer Ratio: Typically 1:1 to 2:3 (3-nitro : 4-nitro).
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Synthesis Pathway Diagram
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Figure 1: Synthetic pathway for 3-Nitrophthalic Acid-d3, highlighting the critical isomer

separation step that impacts cost.[1]

Part 3: Analytical Application (LC-MS/MS)
In drug metabolism and pharmacokinetics (DMPK) or environmental toxicology, 3-Nitrophthalic

acid-d3 serves as the "gold standard" internal standard.

Experimental Protocol: Metabolite Quantification
Objective: Quantify 3-nitrophthalic acid in urine or plasma.

Sample Preparation:

Aliquot 100 µL of biological matrix (urine/plasma).

Spike: Add 10 µL of 3-Nitrophthalic acid-d3 IS solution (10 µg/mL in Methanol).

Acidification: Add 10 µL of 1% Formic Acid to ensure protonation (

).

Extraction: Perform Liquid-Liquid Extraction (LLE) using Ethyl Acetate (3 x 500 µL).

Dry & Reconstitute: Evaporate solvent under

stream; reconstitute in Mobile Phase A.
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LC-MS/MS Conditions:

Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 50 mm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Ionization: Electrospray Ionization (ESI) in Negative Mode (

).

MRM Transitions:

Compound
Precursor Ion (

)

Product Ion (

)

Collision Energy
(eV)

3-Nitrophthalic Acid 210.0
166.0 (

loss)
15

3-Nitrophthalic Acid-

d3
213.0

169.0 (

loss)
15

Analytical Workflow Diagram
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Figure 2: LC-MS/MS workflow utilizing 3-Nitrophthalic Acid-d3 for precise quantification.

Part 4: Quality Assurance & Specifications
When sourcing or synthesizing this material, the following specifications are critical to ensure

data integrity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12394149/docs?utm_src=pdf-body-img#part-1-strategic-overview-economic-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12394149?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Validation Method

Chemical Purity > 98% HPLC-UV (254 nm)

Isotopic Enrichment > 99 atom % D -NMR (absence of aromatic

protons)

Isomeric Purity < 1% 4-Nitro isomer
HPLC (Mixed-mode or Anion

Exchange)

Appearance
Off-white to pale yellow

powder
Visual Inspection

Note on Isomeric Purity: The 3-nitro and 4-nitro isomers have very similar mass spectra. They

must be chromatographically separated. If the standard contains significant 4-nitro impurities, it

will elute at a slightly different retention time (or co-elute depending on the column), potentially

compromising the integration of the internal standard peak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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